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Compound of Interest

Compound Name: 3-Carbazol-9-yl-propionic acid

Cat. No.: B1296237 Get Quote

An In-depth Exploration of 3-Oxo-3-phenylpropionanilide and N-(4-benzoylphenyl)acetamide

The molecular formula C15H13NO2 encompasses a fascinating landscape of chemical entities

with diverse properties and potential biological activities. This technical guide provides a

comprehensive overview of the core chemical information, synthesis methodologies, and

biological significance of two prominent isomers: 3-Oxo-3-phenylpropionanilide (also known as

2-Benzoylacetanilide) and N-(4-benzoylphenyl)acetamide. This document is intended for

researchers, scientists, and professionals in drug development, offering a structured

compilation of quantitative data, detailed experimental protocols, and visual representations of

key chemical and biological processes.

Core Chemical Information and Physicochemical
Properties
The two primary isomers of C15H13NO2, 3-Oxo-3-phenylpropionanilide and N-(4-

benzoylphenyl)acetamide, exhibit distinct structural features that dictate their chemical behavior

and potential applications.

3-Oxo-3-phenylpropionanilide is characterized by a β-ketoamide functional group, where a

benzoyl group is attached to a propanamide backbone which is further substituted with a

phenyl group on the amide nitrogen. In contrast, N-(4-benzoylphenyl)acetamide features an

acetamide group attached to a 4-aminobenzophenone scaffold.
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A summary of their key physicochemical properties is presented in Table 1.

Property
3-Oxo-3-
phenylpropionanilide (2-
Benzoylacetanilide)

N-(4-
benzoylphenyl)acetamide

Molecular Weight 239.27 g/mol 239.27 g/mol [1]

CAS Number 959-66-0 4834-61-1[1]

Appearance
White to off-white crystalline

powder
Not specified

Melting Point 106-108 °C Not specified

Boiling Point 473.6 °C (predicted) Not specified

SMILES
C1=CC=C(C=C1)C(=O)CC(=O

)NC2=CC=CC=C2

CC(=O)NC1=CC=C(C=C1)C(=

O)C2=CC=CC=C2

InChI Key
XRZDIHADHZSFBB-

UHFFFAOYSA-N
Not specified

Synthesis and Experimental Protocols
The synthesis of these isomers and their derivatives involves established organic chemistry

reactions. Below are detailed experimental protocols for their preparation.

Synthesis of 3-Oxo-3-phenylpropionanilide (2-
Benzoylacetanilide) via Claisen Condensation
The synthesis of β-keto amides like 2-Benzoylacetanilide can be achieved through a Claisen

condensation reaction between an ester and an acetanilide.[2][3][4] This reaction involves the

formation of an enolate from the acetanilide, which then acts as a nucleophile, attacking the

carbonyl group of the ester.

Experimental Protocol:

Preparation of Acetanilide Enolate: In a round-bottom flask equipped with a magnetic stirrer

and under an inert atmosphere (e.g., nitrogen or argon), dissolve acetanilide in a suitable
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anhydrous solvent such as tetrahydrofuran (THF). Cool the solution to -78 °C using a dry

ice/acetone bath.

Deprotonation: Slowly add a strong base, such as n-butyllithium (n-BuLi) or lithium

diisopropylamide (LDA), to the cooled solution. The reaction mixture will typically change

color, indicating the formation of the enolate.

Condensation: To the enolate solution, add a solution of a benzoylating agent, such as ethyl

benzoate, in anhydrous THF dropwise while maintaining the low temperature.

Quenching and Workup: After the addition is complete, allow the reaction to stir for a

specified time before quenching with a saturated aqueous solution of ammonium chloride.

Extraction and Purification: Extract the aqueous layer with an organic solvent like ethyl

acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure. The crude product can be purified by

recrystallization or column chromatography.

Reaction Setup

Reaction

Workup & Purification
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Workflow for the synthesis of 3-Oxo-3-phenylpropionanilide.

Synthesis of N-(4-benzoylphenyl)acetamide
The synthesis of N-(4-benzoylphenyl)acetamide can be achieved by the acylation of 4-

aminobenzophenone. A representative protocol for a similar transformation is the synthesis of

N-(4-benzoylphenyl)-2-bromoacetamide.[5]
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Experimental Protocol:

Reactant Preparation: In a round-bottom flask, dissolve 4-aminobenzophenone in a suitable

solvent such as dichloromethane (CH2Cl2).

Acylation: Cool the solution to 0 °C in an ice bath. Add a solution of acetyl chloride or acetic

anhydride and a base, such as pyridine, in CH2Cl2 dropwise to the cooled solution.

Reaction Monitoring: Stir the reaction mixture at room temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, dilute the reaction mixture with CH2Cl2 and wash it multiple times

with water to remove any pyridinium salts.

Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure. The crude product can be further purified by

recrystallization.

Biological Activities and Potential Applications
Derivatives of both 3-Oxo-3-phenylpropionanilide and N-(4-benzoylphenyl)acetamide have

shown a range of biological activities, suggesting their potential as scaffolds for drug discovery.

Antimicrobial and Antifungal Potential
While direct evidence for the antimicrobial activity of 3-Oxo-3-phenylpropionanilide is limited,

related compounds have demonstrated promising results. For instance, silver(I) complexes of

ligands based on 3-oxo-3-phenyl-2-(2-phenylhydrazono)propanal have shown significant

antimicrobial efficacy against both Gram-positive and Gram-negative bacteria, as well as fungi.

[6] Derivatives of 3-hydroxy-2-methylene-3-phenylpropionic acid have also displayed potent

antibacterial and antifungal activities.[7] These findings suggest that the β-dicarbonyl moiety

present in 2-Benzoylacetanilide could be a key pharmacophore for antimicrobial activity.

Anticancer and Cytotoxic Activities
Phenylacetamide derivatives have been extensively studied for their potential as anticancer

agents.[8] Several studies have reported that these compounds can induce apoptosis

(programmed cell death) in various cancer cell lines.[9][10] For example, certain 2-(4-
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Fluorophenyl)-N-phenylacetamide derivatives have shown cytotoxic activity against prostate

(PC3) and breast (MCF-7) cancer cell lines.[8] Similarly, N-[4-(2-methylthiazol-4-

yl)phenyl]acetamide derivatives have demonstrated significant anticancer activity and the

ability to induce apoptosis in tumor cells.[11][12]

Enzyme Inhibition
Derivatives of acetamide have also been investigated as inhibitors of various enzymes

implicated in disease. For instance, some N-arylacetamides have been synthesized and

evaluated as α-glucosidase inhibitors, which are relevant for the management of diabetes.[13]

Additionally, certain acetamide derivatives have shown selective inhibitory activity against

carbonic anhydrase II, an enzyme involved in various physiological processes, and have

demonstrated neuroprotective effects.[14]

Mechanism of Action and Signaling Pathways
Understanding the molecular mechanisms underlying the biological activities of these

compounds is crucial for their development as therapeutic agents.

Induction of Apoptosis by Phenylacetamide Derivatives
A common mechanism of action for the anticancer activity of phenylacetamide derivatives is the

induction of apoptosis. This process is tightly regulated by a complex network of signaling

proteins. Phenylacetamide derivatives have been shown to modulate the expression of key

apoptotic regulators.[10]
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Proposed apoptotic signaling pathway induced by phenylacetamide derivatives.

As depicted in the diagram, these compounds can upregulate the expression of pro-apoptotic

proteins like Bax and the death ligand FasL. This, in turn, can activate the caspase cascade,
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including initiator caspases (e.g., Caspase-9) and executioner caspases (e.g., Caspase-3),

ultimately leading to the dismantling of the cell.

Conclusion
The molecular formula C15H13NO2 represents a class of compounds with significant potential

in medicinal chemistry and materials science. The isomers 3-Oxo-3-phenylpropionanilide and

N-(4-benzoylphenyl)acetamide, along with their derivatives, have demonstrated a range of

biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The

synthetic accessibility of these scaffolds allows for extensive structure-activity relationship

studies to optimize their therapeutic potential. Further research into the specific molecular

targets and signaling pathways of these compounds will be crucial for their future development

as novel therapeutic agents. This guide provides a foundational resource for researchers to

explore and expand upon the promising chemical and biological landscape of C15H13NO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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